molecular formula C10H13N B1146140 2-[(2E)-2-Penten-3-yl]pyridine CAS No. 159309-81-6

2-[(2E)-2-Penten-3-yl]pyridine

Cat. No.: B1146140
CAS No.: 159309-81-6
M. Wt: 147.21692
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(2E)-2-Penten-3-yl]pyridine is a pyridine derivative characterized by a pentenyl side chain in the E-configuration at the 2-position of the pyridine ring. The E-configuration of the alkenyl group enhances rigidity and influences intermolecular interactions, such as hydrogen bonding and π-π stacking, which are critical in supramolecular assembly and molecular recognition .

Properties

CAS No.

159309-81-6

Molecular Formula

C10H13N

Molecular Weight

147.21692

Synonyms

Pyridine, 2-(1-ethyl-1-propenyl)- (9CI)

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Properties

The following table compares 2-[(2E)-2-Penten-3-yl]pyridine with structurally related pyridine derivatives, emphasizing substituent effects:

Compound Name Substituent(s) Key Structural Features Melting Point (°C) Molecular Weight (g/mol) Notable Spectral Data (IR/NMR)
This compound E-pentenyl at C2 Conjugated alkenyl chain N/A ~163.22* δH 5.5–6.5 ppm (alkenyl protons)
2-Amino-4-(2-chloro-5-(4-methylphenyl)pyridin-3-yl)-1-(4-methylphenyl)pyridine Chloro, methylphenyl groups Chlorine enhances electron withdrawal 268–287 466–545 IR: 1668 cm⁻¹ (C=O), 2201 cm⁻¹ (-CN)
2-(2-Aminoethyl)pyridine Aminoethyl at C2 Flexible amine side chain N/A 122.17 δH 2.8–3.2 ppm (CH₂-NH₂)
(E)-Methyl 3-(2-amino-5-methylpyridin-3-yl)acrylate Methyl, acrylate groups Extended π-system N/A ~206.24* δH 6.2–7.0 ppm (vinyl protons)

*Calculated based on molecular formula.

Physicochemical Properties

  • Solubility : The alkenyl chain in this compound reduces water solubility compared to polar derivatives (e.g., 2-(2-hydroxyethoxy)pyridin-3-ol, ).
  • Thermal Stability : Pyridines with bulky substituents (e.g., 4-substituted phenyl groups in ) exhibit higher melting points (>250°C) due to crystal packing, whereas the flexible alkenyl chain may lower thermal stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.